BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
ENMD-2076 Tartrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ENMD-2076 Tartrate

Cat. No.: B1139454

Essential Safety and Handling Guide for ENMD-
2076 Tartrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, use, and disposal
of ENMD-2076 Tartrate in a laboratory setting. Adherence to these procedures is vital to
ensure personal safety and maintain a secure research environment. ENMD-2076 Tartrate is a
potent, orally active, multi-targeted kinase inhibitor intended for research use only.

Immediate Safety and Handling Protocols

All personnel handling ENMD-2076 Tartrate must be thoroughly trained in handling potent
chemical compounds and adhere to the following personal protective equipment (PPE) and
handling protocols.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent accidental exposure through
inhalation, ingestion, or skin contact.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves
(double-gloving

recommended)

Provides a chemical-resistant
barrier to prevent skin

absorption.

Eye Protection

Chemical safety goggles or a

full-face shield

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

A fully buttoned lab coat with

elastic cuffs

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

Necessary when handling the
powder form outside of a
certified chemical fume hood to

prevent inhalation.

Engineering Controls

To minimize the risk of exposure, specific engineering controls must be in place.

Control Type

Requirement

Purpose

Ventilation

All handling of powdered
ENMD-2076 Tartrate must be
conducted in a certified

chemical fume hood.

To contain and exhaust
airborne particles, preventing

inhalation.

Safety Equipment

An emergency eye wash

station and safety shower must

be readily accessible.

To provide immediate
decontamination in case of

accidental exposure.

Operational and Disposal Plans

Proper operational procedures and waste disposal are critical for the safe management of

ENMD-2076 Tartrate.

Storage and Handling
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Handling: Avoid creating dust when handling the solid form. Use appropriate tools and
techniques for weighing and transferring the compound.

Spill and Emergency Procedures

Emergency Scenario Procedural Steps

1. Immediately flush the affected area with
) copious amounts of water for at least 15
Skin Contact ) ] )
minutes. 2. Remove contaminated clothing. 3.

Seek immediate medical attention.

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the
Eye Contact i ) ) )

eyelids open. 2. Seek immediate medical

attention.

1. Move the individual to fresh air. 2. If breathing
Inhalation is difficult, provide oxygen. 3. Seek immediate

medical attention.

) 1. Do NOT induce vomiting. 2. Rinse mouth with
Ingestion ) ) ) .
water. 3. Seek immediate medical attention.

1. Evacuate the immediate area. 2. Wear
) ) appropriate PPE. 3. Cover the spill with an
Minor Spill ]
absorbent material. 4. Collect the absorbed

material into a sealed container for disposal.

1. Evacuate the laboratory and notify safety
_ . personnel immediately. 2. Restrict access to the
Major Spill S
area. 3. Follow institutional emergency

procedures.

Disposal Plan

All waste containing ENMD-2076 Tartrate must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure
) Collect in a clearly labeled, sealed, and
Solid Waste ] )
puncture-resistant container.
o Collect in a clearly labeled, sealed, and leak-
Liquid Waste )
proof container.
All disposable PPE, labware, and cleaning
Contaminated Materials materials must be disposed of as hazardous

waste.

Mechanism of Action and Signaling Pathway

ENMD-2076 Tartrate is a multi-targeted kinase inhibitor with primary activity against Aurora A
and FIt3.[1][2] Its mechanism of action involves the disruption of key cellular processes that are
critical for tumor growth and survival, including cell cycle progression and angiogenesis.[3]
Inhibition of Aurora A kinase leads to defects in mitotic spindle formation, cell cycle arrest, and
ultimately apoptosis.[4] By inhibiting FIt3, ENMD-2076 Tartrate can block signaling pathways
that promote cell proliferation and survival in certain hematological malignancies.[5] The
compound has also been shown to inhibit the phosphoinositide 3-kinase (PI3K)/Akt pathway.[6]
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Caption: ENMD-2076 Tartrate signaling pathway.

Experimental Protocols
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Detailed experimental protocols should be developed and reviewed by the institution's safety
committee before any work with ENMD-2076 Tartrate begins. These protocols should include
step-by-step procedures for all planned experiments, including solution preparation, cell-based
assays, and animal studies, with specific safety precautions integrated into each step. As a
starting point, refer to published studies on ENMD-2076 for established methodologies. For
instance, in vitro kinase assays and cell proliferation assays are common methods to
characterize its activity.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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